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Compound of Interest

Compound Name: C16H26Ino2

Cat. No.: B15173194

General Information on Dimethocaine

Dimethocaine is a compound that was historically investigated as a local anesthetic. It shares a
structural similarity with cocaine, which is reflected in its pharmacological profile.

Mechanism of Action: As a local anesthetic, Dimethocaine is understood to function by blocking
voltage-gated sodium channels in the neuronal cell membrane.

» Sodium Channel Blockade: Nerve impulses, or action potentials, are propagated along a
neuron through the rapid influx of sodium ions (Na+) into the cell.

« Inhibition of Depolarization: By binding to and inhibiting these sodium channels,
Dimethocaine prevents the influx of Na+. This action raises the threshold for electrical
excitation in the neuron, effectively stopping the nerve from depolarizing.

 Signal Interruption: As a result, the nerve cannot transmit signals to the brain, leading to a
loss of sensation in the area where the anesthetic is applied.

Below is a simplified conceptual diagram illustrating the general mechanism of local
anesthetics that block sodium channels.
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Caption: General mechanism of local anesthetics like Dimethocaine blocking nerve signals.

Important Disclaimer: This information is for educational purposes only. The misuse of
substances like Dimethocaine can have significant health risks. Always consult with qualified
medical and scientific professionals for accurate and safe information regarding any chemical
compound or drug. The synthesis, possession, and distribution of such substances are often
subject to strict laws and regulations.

« To cite this document: BenchChem. ["protocols for synthesizing Dimethocaine
hydrochloride"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15173194#protocols-for-synthesizing-dimethocaine-
hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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